Cas no 5121-00-6 (2-(naphthalen-1-yl)acetyl chloride)

• Product Name: 2-(naphthalen-1-yl)acetyl chloride
• CAS No: 5121-00-6
• Molecular Formula: C₁₂H₉OCl
• Molecular Weight: 204.65226
• MDL: MFCD00175852
• CID: 85227
• PubChem ID: 2795386

2-(naphthalen-1-yl)acetyl chloride Properties

Names and Identifiers

• 1-Naphthylacetyl chloride
• 2-(1-naphthyl)ethanoyl chloride
• 2-naphthalen-1-ylacetyl chloride
• NAPHTH-1-YLACETYL CHLORIDE
• (naphth-1-yl)acetyl chloride
• 1-Naphthaleneacetylchloride
• 1-naphthalenylacetyl chloride
• 1-naphthylacetic acid chloride
• 2-(naphthalen-1-yl)acetyl chloride
• naphthylacetyl chloride
• 1-naphthyl-acetic acid chloride
• FT-0637186
• 2-(naphthalen-1-yl) acetyl chloride
• 2-(1-naphthyl)ethanoyl chloride, AldrichCPR
• A828485
• 5121-00-6
• 2-(1-naphthyl)acetyl chloride
• 1-naphthylacetylchloride
• SCHEMBL1019076
• DSVAZLXLRDXHKO-UHFFFAOYSA-N
• FT-0608380
• 2-(naphthalen-1-yl)acetylchloride
• napthylacetyl chloride
• EN300-110726
• 2-(1-naphthyl)acetyl chloride;2-(Naphthalen-1-yl)acetyl chloride
• F2190-0114
• PS-10922
• MFCD00175852
• 1-Naphthaleneacetyl chloride
• 2-(Naphth-1-yl)ethanoyl chloride
• DTXSID00383648
• naphthalen-1-yl-acetyl chloride
• J-506512
• AKOS000268716
• DB-043085
• DB-071321

• MDL： MFCD00175852
• InChIKey： DSVAZLXLRDXHKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H9ClO/c13-12(14)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
• SMILES： O=C(Cl)CC1=C2C=CC=CC2=CC=C1

Computed Properties

• Exact Mass: 204.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.034
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.14770
• PSA: 17.07000
• Refractive Index: 1.6210
• Boiling Point: 130℃/0.6mm
• Flash Point: 156.4°C
• Color/Form: Light yellow crystals
• Solubility: Uncertain
• Density: 1.23